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Compound of Interest

Compound Name: (S)-8-fluorochroman-4-amine

CAS No.: 1003887-62-4

Cat. No.: B1394225

Get Quote

Introduction: The Strategic Value of (S)-8-
Fluorochroman-4-amine
In the landscape of modern drug discovery and development, the demand for chiral building

blocks that offer both structural rigidity and versatile functionality is paramount. (S)-8-
fluorochroman-4-amine emerges as a premier scaffold in this regard, merging several key

attributes that make it an invaluable intermediate for the synthesis of complex pharmaceutical

agents. Its inherent chirality is crucial, as the stereochemistry of a drug molecule often dictates

its efficacy and safety profile. The chroman framework provides a conformationally constrained

bicyclic system, which can lead to higher binding affinity and selectivity for biological targets.

Furthermore, the strategic placement of a fluorine atom at the 8-position can significantly

modulate physicochemical properties such as metabolic stability, lipophilicity, and binding

interactions, a common strategy in medicinal chemistry to enhance drug-like properties.

These application notes serve as a comprehensive technical guide for researchers, medicinal

chemists, and process development scientists on the effective utilization of (S)-8-
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fluorochroman-4-amine. We will delve into its core applications, providing not just step-by-

step protocols but also the underlying chemical principles and strategic considerations that

inform these methodologies.

Physicochemical Properties & Handling
A thorough understanding of the starting material is fundamental to its successful application.

Below is a summary of the key properties of (S)-8-fluorochroman-4-amine.

Property Value Reference

CAS Number 1003887-62-4 [1]

Molecular Formula C₉H₁₀FNO [1]

Molecular Weight 167.18 g/mol [1]

Appearance Liquid [2]

Purity Typically ≥95% [2]

Storage Sealed in dry, 2-8°C [1]

Safety & Handling: (S)-8-Fluorochroman-4-amine, like many primary amines, should be

handled with care in a well-ventilated fume hood. Personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, is mandatory. It is advisable to consult the

specific Safety Data Sheet (SDS) from the supplier for comprehensive handling and emergency

procedures.

Core Synthetic Applications & Protocols
(S)-8-fluorochroman-4-amine is primarily utilized in two key transformations for the

elaboration into more complex pharmaceutical intermediates: N-Acylation and N-Alkylation (via

Reductive Amination). These reactions leverage the nucleophilicity of the primary amine to form

stable amide or secondary amine linkages, respectively.

Application 1: N-Acylation for Amide-Containing APIs
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The formation of an amide bond is one of the most fundamental and prevalent reactions in

pharmaceutical synthesis. The acylation of (S)-8-fluorochroman-4-amine provides access to

a wide array of intermediates where the amide moiety can be a critical pharmacophore or a

precursor to other functional groups. A prime example of its utility is in the synthesis of

intermediates structurally related to Tasimelteon, a melatonin receptor agonist.

Protocol 1: Synthesis of N-((S)-8-fluorochroman-4-yl)propanamide

This protocol details the N-acylation of (S)-8-fluorochroman-4-amine with propionyl chloride,

a common transformation to produce a key amide intermediate.

Reaction Scheme:

N-Acylation of (S)-8-fluorochroman-4-amine.

Materials:
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Reagent/Sol
vent

CAS No.
MW ( g/mol
)

Amount
Moles
(mmol)

Eq.

(S)-8-

Fluorochroma

n-4-amine

1003887-62-

4
167.18 1.00 g 5.98 1.0

Propionyl

Chloride
79-03-8 92.52 0.61 mL 7.18 1.2

Triethylamine

(Et₃N)
121-44-8 101.19 1.00 mL 7.18 1.2

Dichlorometh

ane (DCM),

anhydrous

75-09-2 84.93 20 mL - -

Saturated aq.

NH₄Cl
- - 10 mL - -

Saturated aq.

NaHCO₃
- - 10 mL - -

Brine - - 10 mL - -

Anhydrous

Na₂SO₄ or

MgSO₄

- - - - -

Step-by-Step Methodology:

Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and

under a nitrogen atmosphere, add (S)-8-fluorochroman-4-amine (1.00 g, 5.98 mmol).

Solvent Addition: Add anhydrous dichloromethane (20 mL) to the flask and stir until the

amine is fully dissolved.

Cooling: Cool the solution to 0 °C using an ice-water bath.

Base Addition: Add triethylamine (1.00 mL, 7.18 mmol) dropwise to the stirred solution.
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Acyl Chloride Addition: Slowly add propionyl chloride (0.61 mL, 7.18 mmol) dropwise to the

reaction mixture over 10-15 minutes. A white precipitate (triethylamine hydrochloride) will

form.[3]

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction to warm to room temperature. Stir for an additional 2-4 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting amine is consumed. (Eluent: e.g., 50% Ethyl Acetate in Hexanes).

Work-up:

Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.[3]

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x

15 mL).

Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (10

mL) and brine (10 mL).

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure.

Purification: The crude product can be purified by flash column chromatography on silica gel

(e.g., using a gradient of ethyl acetate in hexanes) to yield the pure N-((S)-8-fluorochroman-

4-yl)propanamide.

Causality and Self-Validation:

Why anhydrous conditions? Acyl chlorides are highly reactive towards water. Any moisture

present will hydrolyze the propionyl chloride to propionic acid, reducing the yield of the

desired amide.

Why a non-nucleophilic base? Triethylamine acts as a scavenger for the HCl gas produced

during the reaction. Its steric bulk prevents it from competing with the primary amine as a

nucleophile.
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Why slow addition at 0 °C? The acylation reaction is exothermic. Slow addition at a reduced

temperature helps to control the reaction rate, preventing potential side reactions and

ensuring safety.

Self-Validation: The formation of a precipitate (Et₃N·HCl) is a visual indicator that the reaction

is proceeding. Successful purification yielding a product with the expected spectroscopic

data (¹H NMR, ¹³C NMR, MS) validates the protocol.

Application 2: N-Alkylation via Reductive Amination
Reductive amination is a powerful method for forming C-N bonds and is a cornerstone for

synthesizing secondary and tertiary amines from primary amines.[4] This one-pot procedure

involves the reaction of an amine with a carbonyl compound (aldehyde or ketone) to form an

imine or enamine intermediate, which is then reduced in situ to the corresponding amine.[5]

This method avoids the common issue of over-alkylation often encountered with direct

alkylation using alkyl halides.

Protocol 2: Synthesis of (S)-8-fluoro-N-isopropylchroman-4-amine

This protocol describes the synthesis of a secondary amine intermediate via reductive

amination of (S)-8-fluorochroman-4-amine with acetone.

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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